Cas no 284660-85-1 ((3-(Methoxycarbonyl)isoquinolin-7-yl)boronic acid)

• Product Name: (3-(Methoxycarbonyl)isoquinolin-7-yl)boronic acid
• CAS No: 284660-85-1
• MF: C₁₁H₁₀BNO₄
• MW: 231.012403011322
• CID: 4822205
• Update Time: 2023-08-19

(3-(Methoxycarbonyl)isoquinolin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Methoxycarbonyl)isoquinolin-7-yl)boronic acid
• 3-Isoquinolinecarboxylic acid, 7-borono-, 3-methyl ester

• Inchi： 1S/C11H10BNO4/c1-17-11(14)10-5-7-2-3-9(12(15)16)4-8(7)6-13-10/h2-6,15-16H,1H3
• InChI Key： OZPMMQYAUDOBCI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=CC(B(O)O)=CC=2C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 79.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives